molecular formula C15H20N2O2 B8589832 5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide CAS No. 91189-10-5

5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide

Cat. No.: B8589832
CAS No.: 91189-10-5
M. Wt: 260.33 g/mol
InChI Key: GHXAYOVKQMHCAF-UHFFFAOYSA-N
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Description

5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C15H20N2O2 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

91189-10-5

Molecular Formula

C15H20N2O2

Molecular Weight

260.33 g/mol

IUPAC Name

1-benzyl-5-oxo-N-propylpyrrolidine-3-carboxamide

InChI

InChI=1S/C15H20N2O2/c1-2-8-16-15(19)13-9-14(18)17(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,16,19)

InChI Key

GHXAYOVKQMHCAF-UHFFFAOYSA-N

Canonical SMILES

CCCNC(=O)C1CC(=O)N(C1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 10.96 g (50 mmole) of 5-oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid in 150 ml of acetonitrile was added 9.73 g (60 mmole) of carbonyldiimidazole. The reaction was heated to 60° C. for one hour, cooled to room temperature and treated with 4.13 g (70 mmole) of n-propylamine. After stirring for two hours, the solvent was removed in vacuo and the residue partitioned between ether and water. The organic layer was washed with water, 1N hydrochloric acid, dried over magnesium sulfate, filtered, and evaporated invacuo to give 12.0 g of 5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide, mp 86°-87° C.
Quantity
10.96 g
Type
reactant
Reaction Step One
Quantity
9.73 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
4.13 g
Type
reactant
Reaction Step Two

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